Cas no 1503152-81-5 (1-(5-formylpyridin-2-yl)-1H-pyrazole-3-carboxamide)

• Product Name: 1-(5-formylpyridin-2-yl)-1H-pyrazole-3-carboxamide
• CAS No: 1503152-81-5
• MF: C₁₀H₈N₄O₂
• MW: 216.19612121582
• CID: 6110142
• PubChem ID: 80631596
• Update Time: 2025-10-29

1-(5-formylpyridin-2-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-formylpyridin-2-yl)-1H-pyrazole-3-carboxamide
• EN300-1292578
• 1503152-81-5
• AKOS019198196
• 1-(5-formylpyridin-2-yl)pyrazole-3-carboxamide

• Inchi： 1S/C10H8N4O2/c11-10(16)8-3-4-14(13-8)9-2-1-7(6-15)5-12-9/h1-6H,(H2,11,16)
• InChI Key： OLKKLUHYTUEPRF-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C=O)C=C2)C=CC(C(N)=O)=N1

Computed Properties

• Exact Mass: 216.06472551g/mol
• Monoisotopic Mass: 216.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 90.9Ų

Additional information on 1-(5-formylpyridin-2-yl)-1H-pyrazole-3-carboxamide

Professional Introduction to Compound with CAS No. 1503152-81-5 and Product Name: 1-(5-formylpyridin-2-yl)-1H-pyrazole-3-carboxamide

The compound with CAS No. 1503152-81-5 and the product name 1-(5-formylpyridin-2-yl)-1H-pyrazole-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a pyridine ring and a pyrazole moiety, both of which are well-documented for their role in modulating biological pathways and interactions.

In recent years, the integration of heterocyclic compounds into drug design has seen remarkable progress. The 1-(5-formylpyridin-2-yl)-1H-pyrazole-3-carboxamide structure combines the versatility of the pyridine ring with the bioactivity of the pyrazole scaffold, making it a promising candidate for further exploration. The formyl group at the 5-position of the pyridine ring introduces reactivity that can be leveraged in various chemical transformations, enhancing its utility in synthetic chemistry.

One of the most compelling aspects of this compound is its potential in modulating enzyme activity. The pyrazole moiety, known for its ability to interact with enzymes and receptors, has been extensively studied for its role in drug development. Specifically, derivatives of pyrazole have shown promise in inhibiting enzymes such as kinases, which are often implicated in various diseases including cancer. The presence of the formyl group in 1-(5-formylpyridin-2-yl)-1H-pyrazole-3-carboxamide suggests that it may serve as a versatile intermediate for synthesizing more complex molecules with enhanced pharmacological properties.

Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 1-(5-formylpyridin-2-yl)-1H-pyrazole-3-carboxamide compound has been investigated for its potential role in inhibiting specific enzymes that are involved in inflammatory pathways. By targeting these enzymes, the compound may offer a new approach to treating conditions such as arthritis and other inflammatory disorders. The formyl group's ability to participate in condensation reactions makes it particularly useful for generating new derivatives with tailored biological activities.

The synthesis of 1-(5-formylpyridin-2-yl)-1H-pyrazole-3-carboxamide involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of the pyridine ring followed by the introduction of the pyrazole moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate its feasibility for large-scale production.

In terms of pharmacological activity, preliminary studies have indicated that 1-(5-formylpyridin-2-yl)-1H-pyrazole-3-carboxamide exhibits promising interactions with biological targets. The compound's ability to modulate enzyme activity suggests that it may have therapeutic potential in treating various diseases. Additionally, its structural features make it an attractive candidate for further derivatization, allowing researchers to fine-tune its properties for specific applications.

The integration of computational methods into drug discovery has accelerated the development process significantly. Molecular modeling and virtual screening techniques have been used to identify potential binding sites and optimize interactions between 1-(5-formylpyridin-2-yl)-1H-pyrazole-3-carboxamide and biological targets. These computational approaches complement traditional experimental methods and provide valuable insights into the compound's mechanism of action.

Future research directions for 1-(5-formylpyridin-2-yl)-1H-pyrazole-3-carboxamide include exploring its efficacy in preclinical models and conducting detailed mechanistic studies to elucidate its mode of action. Additionally, investigating its interactions with other biological pathways may uncover new therapeutic applications. The formyl group's reactivity also opens up possibilities for developing prodrugs or bioconjugates that can enhance delivery and bioavailability.

The significance of this compound extends beyond its immediate pharmacological applications. It serves as a building block for more complex molecules, demonstrating the importance of heterocyclic chemistry in drug development. As research continues to uncover new derivatives and applications, 1-(5-formylpyridin-2-yl)-1H-pyrazole-3-carboxamide is poised to play a crucial role in advancing pharmaceutical science.